2-(1,2-thiazol-4-yl)ethan-1-ol
Overview
Description
2-(1,2-Thiazol-4-yl)ethan-1-ol, commonly referred to as thiazole, is a heterocyclic aromatic compound that has a wide range of applications in scientific research and industry. It is a versatile molecule with a wide range of properties, such as being an excellent solvent, a good ligand, and a great reagent for organic synthesis. Thiazole has been used in many areas of research, such as drug discovery, biochemistry, and nanotechnology. Due to its unique properties, thiazole has been extensively studied and used for a variety of purposes.
Mechanism of Action
The exact mechanism of action of thiazole is still not fully understood. However, it is believed that thiazole can act as a chelating agent, forming complexes with metals and other molecules. It is also believed that thiazole can act as a reducing agent, reducing the oxidation state of metals and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of thiazole are still being studied. However, it is believed that thiazole can act as an antioxidant, scavenging free radicals and preventing oxidative damage. It is also believed that thiazole can act as an anti-inflammatory agent, reducing inflammation and pain. Additionally, thiazole has been shown to have anti-cancer and anti-microbial properties.
Advantages and Limitations for Lab Experiments
Thiazole has several advantages and limitations when used in laboratory experiments. One advantage of thiazole is that it is a versatile molecule that can be used in a variety of reactions and syntheses. Additionally, thiazole is relatively inexpensive and readily available. However, thiazole can be toxic, and it is important to use proper safety precautions when working with it. Additionally, thiazole can be difficult to purify, and it is important to use appropriate purification techniques.
Future Directions
The future of thiazole research is very promising. There are several potential future directions for thiazole research, including the development of new drugs and polymers, the use of thiazole in nanotechnology, and the use of thiazole for the synthesis of dyes and sensors. Additionally, there is potential for further research into the biochemical and physiological effects of thiazole, as well as its potential applications in medicine and industry.
Synthesis Methods
Thiazole can be synthesized in several different ways, including the Vilsmeier-Haack reaction, the Knoevenagel condensation, and the Ullmann reaction. The Vilsmeier-Haack reaction is a two-step process that involves the reaction of a diazonium salt with an aldehyde or ketone to form a methylene intermediate, which is then reacted with a thiourea to form the thiazole. The Knoevenagel condensation is a one-step reaction that involves the reaction of an aldehyde or ketone with a thiourea to form the thiazole. The Ullmann reaction is a three-step process that involves the reaction of an aryl halide with a thiourea and a base to form the thiazole.
Scientific Research Applications
Thiazole has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of drugs, such as antimalarial drugs, antibiotics, and anti-cancer drugs. Thiazole has also been used in the synthesis of polymers, such as polythiazoles and polythiazolines, which have been used in the development of nanomaterials and nanocomposites. Thiazole has also been used in the synthesis of dyes, which have been used in the development of sensors and other analytical instruments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,2-thiazol-4-yl)ethan-1-ol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromoethanol", "thiourea", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sulfuric acid", "sodium sulfite", "sodium carbonate", "ethanol" ], "Reaction": [ "Step 1: Preparation of 2-(1,2-thiazol-4-yl)ethan-1-amine", "a. Dissolve thiourea (1.0 g) in 10 mL of 2-bromoethanol and add sodium hydroxide (1.2 g) in small portions with stirring.", "b. Heat the mixture at 80°C for 4 hours.", "c. Cool the reaction mixture and add hydrochloric acid until pH 1-2 is reached.", "d. Collect the precipitate by filtration and wash with water to obtain 2-(1,2-thiazol-4-yl)ethan-1-amine.", "Step 2: Preparation of 2-(1,2-thiazol-4-yl)ethan-1-nitroso", "a. Dissolve 2-(1,2-thiazol-4-yl)ethan-1-amine (1.0 g) in 10 mL of ethanol.", "b. Add sodium nitrite (0.8 g) in small portions with stirring.", "c. Cool the reaction mixture to 0°C and add sulfuric acid (1.0 mL) dropwise.", "d. Stir the mixture at 0°C for 30 minutes.", "e. Add sodium sulfite (1.0 g) and stir for an additional 10 minutes.", "f. Collect the precipitate by filtration and wash with water to obtain 2-(1,2-thiazol-4-yl)ethan-1-nitroso.", "Step 3: Preparation of 2-(1,2-thiazol-4-yl)ethan-1-ol", "a. Dissolve 2-(1,2-thiazol-4-yl)ethan-1-nitroso (1.0 g) in 10 mL of ethanol.", "b. Add sodium carbonate (1.0 g) and stir for 30 minutes.", "c. Collect the precipitate by filtration and wash with water to obtain 2-(1,2-thiazol-4-yl)ethan-1-ol." ] } | |
CAS RN |
1536667-54-5 |
Product Name |
2-(1,2-thiazol-4-yl)ethan-1-ol |
Molecular Formula |
C5H7NOS |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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